2-(2,3-Dichlorobenzyl)-4,4,4-trifluoro-3-oxobutanenitrile

• Molecular Formula: C11H6Cl2F3NO
• Molecular Weight: 296.07 g/mol
• IUPAC Name: 2-[(2,3-dichlorophenyl)methyl]-4,4,4-trifluoro-3-oxobutanenitrile
• InChI: InChI=1S/C11H6Cl2F3NO/c12-8-3-1-2-6(9(8)13)4-7(5-17)10(18)11(14,15)16/h1-3,7H,4H2
• InChI Key: DQVSHGHPXCHIRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)CC(C#N)C(=O)C(F)(F)F

Description

2-(2,3-Dichlorobenzyl)-4,4,4-trifluoro-3-oxobutanenitrile is a useful research compound. Its molecular formula is C11H6Cl2F3NO and its molecular weight is 296.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-(2,3-dichlorophenyl)propanenitrile (100 mg, 0.5 mmol) in THF (20 mL) was added LDA (0.5 mL, 2 N in hexane, 1 mmol) dropwise at −78° C. under nitrogen. The mixture was stirred at −78° C. for 0.5 h. Then ethyl 2,2,2-trifluoroacetate (177.5 mg, 1.25 mmol) was added to the mixture dropwise. This solution was stirred at −78° C. for 5 h and diluted with sat. aq. ammonium chloride solution and 1N hydrochloric acid. This solution was extracted with EA (30 mL*3). The combined organic layers were washed with water and brine, dried over sodium sulphate, concentrated under reduced pressure. The residue was purified by a silica gel chromatography to give the titled product (82 mg, 55%) as a yellow solid; LC/MS: MS (ES+) m/e 296 (MH+); 1H NMR (300 MHz, CDCl3) δ ppm 3.03 (dd, J=12.9, 14.1 Hz, 1H), 3.52-3.60 (m, 2H), 7.20-7.32 (m, 2H), 7.43-7.51 (m, 1H).